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Compound of Interest

Compound Name: Micranoic acid A

Cat. No.: B016055

FOR IMMEDIATE RELEASE

A Comprehensive Technical Guide on Micranoic Acid A: From Molecular Identity to Potential
Biological Significance

This document provides a detailed technical overview of Micranoic acid A, a natural product of
interest to researchers, scientists, and drug development professionals. This guide
consolidates its fundamental chemical properties, and while specific biological activity data for
Micranoic acid A remains limited in publicly accessible literature, we present relevant
experimental methodologies for assessing similar natural products.

Core Compound Identification

Micranoic acid A is a triterpenoid natural product. Its unique chemical identity is defined by the
following identifiers:

Identifier Value Citation
CAS Number 659738-08-6 [L1121131141[5]
Molecular Formula C22H3203 [2][3]I5]

Physicochemical Properties
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A summary of the key physicochemical properties of Micranoic acid A is presented below.
This data is essential for its handling, formulation, and analysis in a research setting.

Property Value Citation

Molecular Weight 344.49 g/mol [31[5]

Synonyms Micraic acid A [2][3]
Kadsura angustifolia, Kadsura

Natural Source ) [1][5]
coccinea

Biological Context and Potential Activities

Micranoic acid A belongs to the triterpenoid class of compounds, which are widely studied for
their diverse pharmacological activities. It has been isolated from plants of the Kadsura genus,
known for producing bioactive molecules with potential anti-inflammatory and antiproliferative
properties.

While specific quantitative biological data for Micranoic acid A is not extensively detailed in
the reviewed literature, related triterpenoids isolated from Kadsura coccinea have
demonstrated significant inhibitory activities. For instance, certain co-isolated compounds have
shown potent inhibition of inflammatory cytokines and proliferation of rheumatoid arthritis-
fibroblastoid synovial (RA-FLS) cells. This suggests that Micranoic acid A may warrant further
investigation for similar biological effects.

Methodologies for Biological Evaluation

To facilitate further research into the biological activities of Micranoic acid A, this section
outlines standard experimental protocols for assessing antiproliferative and anti-inflammatory
effects, based on methodologies applied to analogous compounds isolated from Kadsura
coccinea.

Antiproliferative Activity Assessment (MTT Assay)

This protocol is designed to evaluate the effect of a compound on the proliferation of cell lines,
such as rheumatoid arthritis-fibroblastoid synovial (RA-FLS) cells.
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Experimental Workflow for MTT Assay
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Workflow for determining antiproliferative activity using the MTT assay.

Anti-inflammatory Activity Assessment (Nitric Oxide
Production)

This protocol measures the effect of a compound on the production of nitric oxide (NO), a key
inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW
264.7).

Experimental Workflow for Nitric Oxide Assay
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Workflow for assessing anti-inflammatory activity via nitric oxide inhibition.

Signaling Pathway Considerations

Given the lack of specific mechanistic studies on Micranoic acid A, a definitive signaling
pathway cannot be delineated at this time. However, based on the activities of other
triterpenoids, potential pathways that could be investigated include those involved in
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inflammation and cell cycle regulation. The following diagram illustrates a generalized logical
relationship for investigating the mechanism of action of a novel antiproliferative compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Micranoic Acid A: A Technical Overview for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016055#cas-number-and-molecular-formula-of-
micranoic-acid-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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